Cas no 58582-99-3 (1H-Pyrazole-4-methanol, 3-(4-chlorophenyl)-)

1H-Pyrazole-4-methanol, 3-(4-chlorophenyl)- structure
58582-99-3 structure
Product Name:1H-Pyrazole-4-methanol, 3-(4-chlorophenyl)-
CAS No:58582-99-3
MF:C10H9ClN2O
MW:208.64426112175
CID:1611957
PubChem ID:21431629
Update Time:2025-04-21

1H-Pyrazole-4-methanol, 3-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-methanol, 3-(4-chlorophenyl)-
    • ICBVPANSDNSVBI-UHFFFAOYSA-N
    • DTXSID901273134
    • 3-(4-chloro-phenyl)-4-hydroxymethyl-pyrazole
    • 3-(4-Chlorophenyl)-1H-pyrazole-4-methanol
    • 58582-99-3
    • 3-(4-chloro-phenyl)-4-hyroxymethyl-pyrazole
    • SCHEMBL11681214
    • Inchi: 1S/C10H9ClN2O/c11-9-3-1-7(2-4-9)10-8(6-14)5-12-13-10/h1-5,14H,6H2,(H,12,13)
    • InChI Key: ICBVPANSDNSVBI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=C(C=NN1)CO

Computed Properties

  • Exact Mass: 208.04047
  • Monoisotopic Mass: 208.0403406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 48.9Ų

Experimental Properties

  • PSA: 48.91
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